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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of hexyl tiglate as a fragrance

fixative against other commonly used alternatives, including benzoin, glyceryl diacetate, and

triethyl citrate. The information is intended for researchers, scientists, and professionals in drug

development who require an understanding of fragrance longevity and stabilization in various

formulations.

Introduction to Fragrance Fixatives
Fragrance fixatives are essential components in perfumery and scented products, designed to

reduce the volatility of fragrance oils and extend the overall scent duration.[1] These

substances, which can be natural or synthetic, work by creating a matrix that binds to volatile

fragrance molecules, slowing their evaporation.[2][3] An effective fixative will seamlessly

integrate into a fragrance formulation, enhancing its longevity without significantly altering the

intended scent profile.[1]

Overview of Hexyl Tiglate as a Fragrance Fixative
Hexyl tiglate is an ester with a fresh, green, and slightly fruity aroma.[4] Its moderate volatility

and substantivity of over four hours at 100% concentration make it a viable candidate for use

as a fragrance fixative, particularly for middle notes in fragrance compositions. While

comprehensive safety assessments have been conducted on hexyl tiglate, direct comparative

studies on its efficacy as a fixative are limited.[5]
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Comparison with Other Common Fragrance
Fixatives
This section compares the properties and performance of hexyl tiglate with three other widely

used fragrance fixatives: benzoin, glyceryl diacetate, and triethyl citrate.

Benzoin

A natural balsamic resin obtained from trees of the Styrax genus, benzoin is a classic fixative

known for its warm, sweet, vanilla-like aroma.[6][7] It is highly effective at anchoring volatile top

and middle notes, significantly extending their presence.[2][8] Studies have qualitatively shown

its ability to prolong fragrance, although it can be less effective than some synthetic musks.[6]

Glyceryl Diacetate (Diacetin)

A synthetic compound, glyceryl diacetate (also known as diacetin) is a clear, oily liquid with a

slight, fatty odor.[9] It is utilized in the fragrance industry as a solvent and fixative, valued for its

ability to dissolve and stabilize fragrance components.[10][11]

Triethyl Citrate

Triethyl citrate is a versatile and widely used fragrance fixative and solvent.[12][13] It is an ester

of citric acid and is favored for its low odor profile and excellent compatibility with a wide range

of fragrance materials.[14][15] Recent studies have highlighted its beneficial fixative effects.[16]

Quantitative Data Summary
The following table summarizes the available quantitative and qualitative data for the compared

fixatives. It is important to note that direct, head-to-head comparative studies providing

quantitative efficacy data are scarce in publicly available literature. The data presented is

compiled from individual studies and material safety data sheets.
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Feature Hexyl Tiglate Benzoin
Glyceryl
Diacetate
(Diacetin)

Triethyl Citrate

Type Synthetic Ester Natural Resin Synthetic Ester Synthetic Ester

Odor Profile
Fresh, green,

fruity[4]

Warm, sweet,

balsamic, vanilla-

like[6]

Slight, fatty[9]

Virtually

odorless, mild

fruity notes[15]

Primary Function

Fragrance

Ingredient,

Fixative

Fixative, Base

Note

Solvent,

Fixative[10]

Fixative,

Solvent[12]

Volatility Moderate Low Low Low

Reported

Substantivity

> 4 hours at

100%
High High

216 hours at

100%[13]

Solubility
Soluble in

alcohol

Soluble in

alcohol (tincture)

Soluble in water

and alcohol[11]

Soluble in

alcohol and

water[12]

Experimental Protocols
To provide a framework for evaluating the efficacy of fragrance fixatives, a detailed

experimental protocol is outlined below. This methodology is adapted from studies evaluating

other fixatives and is designed to yield quantitative data on fragrance longevity.[17][18]

Experiment: Evaluation of Fragrance Fixative Efficacy
via Evaporation Rate Analysis
Objective: To quantify and compare the effectiveness of hexyl tiglate and other fixatives in

reducing the evaporation rate of a model fragrance compound.

Materials:

Hexyl tiglate
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Benzoin resin

Glyceryl diacetate

Triethyl citrate

A model fragrance compound with high volatility (e.g., Linalool)

Ethanol (perfumer's grade)

Analytical balance (± 0.0001 g)

Glass vials (10 mL) with caps

Filter paper discs (1 cm diameter)

Controlled environment chamber (constant temperature and humidity)

Procedure:

Preparation of Solutions:

Prepare a 10% solution of the model fragrance compound in ethanol (Control).

Prepare separate 10% solutions of the model fragrance compound in ethanol, each

containing a 5% concentration of one of the fixatives (Hexyl Tiglate, Benzoin, Glyceryl

Diacetate, Triethyl Citrate).

Sample Application:

Place a pre-weighed filter paper disc into each labeled glass vial.

Using a micropipette, apply 100 µL of the control solution to its designated filter paper.

Apply 100 µL of each fixative-containing solution to their respective filter papers.

Immediately cap the vials and record the initial weight (W_initial).

Evaporation Monitoring:
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Place the uncapped vials in a controlled environment chamber set to a standard

temperature (e.g., 25°C) and humidity (e.g., 50% RH).

At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, and 24 hours), remove the vials and

record their weight.

Data Analysis:

Calculate the weight loss at each time point (Weight Loss = W_initial - W_t).

Calculate the evaporation rate for each time interval.

Plot the percentage of fragrance remaining over time for each sample.

Compare the evaporation curves to determine the relative efficacy of each fixative in

reducing the volatility of the model fragrance compound.

Sensory Evaluation Protocol
A sensory panel can be employed to assess the perceived longevity and intensity of the

fragrance with and without fixatives.

Procedure:

Prepare fragrance solutions as described above.

Apply a standardized amount of each solution to separate fragrance blotters.

Present the blotters to a panel of trained sensory analysts at various time intervals (e.g., 0, 1,

4, 8, and 24 hours).

Panelists rate the perceived intensity of the fragrance on a labeled magnitude scale.

Analyze the data to compare the sensory longevity imparted by each fixative.

Visualizations
The following diagrams illustrate key concepts and workflows related to the evaluation of

fragrance fixatives.
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Caption: The impact of a fixative on fragrance volatility.
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Caption: Workflow for evaluating fixative efficacy.
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Caption: Mechanism of fragrance fixation.

Conclusion
Hexyl tiglate demonstrates potential as a fragrance fixative due to its moderate volatility and

substantivity. However, a lack of direct comparative studies with other established fixatives

makes a definitive assessment of its relative efficacy challenging. The experimental protocols

provided in this guide offer a framework for conducting such comparative analyses. Based on

available data, triethyl citrate and benzoin are well-documented and effective fixatives for a

broad range of applications. Glyceryl diacetate serves as a functional solvent and fixative.

Further research, employing methodologies such as evaporation rate analysis and sensory

evaluation, is required to quantitatively benchmark the performance of hexyl tiglate against

these and other fixatives.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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